Cas no 1041581-59-2 (N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-cyclopentylamine)

• Product Name: N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-cyclopentylamine
• CAS No: 1041581-59-2
• MF: C₁₁H₁₂ClF₃N₂
• MW: 264.674592018127
• MDL: MFCD11120659
• CID: 1029575
• PubChem ID: 29283545
• Update Time: 2025-04-20

N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-cyclopentylamine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-N-cyclopentyl-5-(trifluoromethyl)pyridin-2-amine
• N-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-N-cyclopentylamine
• AG-B-96690
• AK-66189
• CTK6G7012
• EN001773
• MolPort-005-192-434
• SBB054311
• DTXSID90651949
• TS-00852
• AKOS005856033
• 1041581-59-2
• N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-cyclopentylamine

• MDL： MFCD11120659
• Inchi： 1S/C11H12ClF3N2/c12-9-5-7(11(13,14)15)6-16-10(9)17-8-3-1-2-4-8/h5-6,8H,1-4H2,(H,16,17)
• InChI Key： GVNZSALRWABTGX-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1NC1CCCC1

Computed Properties

• Exact Mass: 264.0641106g/mol
• Monoisotopic Mass: 264.0641106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 302.6±42.0 °C at 760 mmHg
• Flash Point: 136.8±27.9 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

N-3-Chloro-5-(trifluoromethyl)-2-pyridinyl-N-cyclopentylamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)